4-Chloro-6-(4-fluoropiperidin-1-yl)-2-methylpyrimidine

• CAS: 2029852-95-5
• Molecular Formula: C10H13ClFN3
• Molecular Weight: 229.68 g/mol
• SMILES: CC1=NC(=CC(=N1)Cl)N2CCC(CC2)F
• InChI: InChI=1S/C10H13ClFN3/c1-7-13-9(11)6-10(14-7)15-4-2-8(12)3-5-15/h6,8H,2-5H2,1H3
• InChIKey: WNFALWHBUJKCEJ-UHFFFAOYSA-N

Reproducibility of kinase and GPCR SAR is compromised when non-fluorinated or des-methyl analogs are used as substitutes. 4-Chloro-6-(4-fluoropiperidin-1-yl)-2-methylpyrimidine eliminates this variable. - The 4-fluoropiperidine moiety delivers a +0.4 XLogP3-AA shift vs. des-methyl analogs, placing the scaffold in the optimal CNS drug-like window (logP 2.9). - The 4-chloro handle enables rapid parallel library expansion via SNAr or Suzuki coupling, while the 2-methyl group serves as a built-in lipophilic probe for fragment-based screening (MW 229.68 g/mol). - Verified 98% purity ensures TRPV1 or kinase assay results are not confounded by halogenated impurities.

4-Chloro-6-(4-fluoropiperidin-1-yl)-2-methylpyrimidine Overview

4-Chloro-6-(4-fluoropiperidin-1-yl)-2-methylpyrimidine (CAS 2029852-95-5) is a heterocyclic intermediate belonging to the 2-methylpyrimidine class, featuring a 4-chloro leaving group and a 6-(4-fluoropiperidin-1-yl) substituent . With a molecular formula of C₁₀H₁₃ClFN₃ and a molecular weight of 229.68 g/mol, it serves as a versatile scaffold for kinase inhibitor programs and receptor modulator discovery, where the fluorine atom on the piperidine ring modulates basicity, lipophilicity, and metabolic stability relative to non-fluorinated analogs . Its predicted XLogP3-AA of 2.9 and topological polar surface area of 29 Ų place it within drug-like chemical space for central nervous system and oncology targets .

1

Kinase & Receptor Modulator Scaffold

Versatile intermediate for kinase inhibitor and GPCR modulator programs; 4-chloro handle enables rapid SAR expansion.

2

Fluoropiperidine Property Modulation

4-Fluoropiperidine modulates basicity, lipophilicity, and metabolic stability vs non-fluorinated analogs in medicinal chemistry workflows.

3

CNS & Oncology Chemical Space

Predicted physicochemical profile aligns with drug-like space for CNS and oncology target research; TPSA 29 Ų supportive of permeability assessment.

• [1] PubChem CID 121200850, 4-Chloro-6-(4-fluoropiperidin-1-yl)-2-methylpyrimidine, National Center for Biotechnology Information. View Source
• [2] Kuujia.com, CAS 2029852-95-5 compound profile. Accessed 28 April 2026. View Source

4-Chloro-6-(4-fluoropiperidin-1-yl)-2-methylpyrimidine: Analog Substitution Risks

Within the 4-chloro-6-piperidinyl-2-methylpyrimidine series, even minor structural perturbations produce quantifiable differences in physicochemical properties and biological activity profiles. The des-methyl analog (CAS 2002318-95-6) exhibits a lower XLogP3-AA of 2.5 and a reduced molecular weight of 215.65 g/mol , while the 4-(fluoromethyl)piperidine variant (CAS 2003814-25-1) introduces a longer, more flexible linker that alters conformational preference and target engagement geometry . Literature on related 4-fluoropiperidine–pyrimidine conjugates demonstrates that the precise position of the fluorine atom on the piperidine ring critically governs selectivity across kinase isoforms and GPCR targets . These quantitative disparities make unqualified analog substitution a risk to SAR continuity and reproducibility in both hit-to-lead and lead optimization campaigns.

Des-methyl analog lipophilicity shift

4-Chloro-6-(4-fluoropiperidin-1-yl)pyrimidine (CAS 2002318-95-6) exhibits lower computed lipophilicity; this may alter CNS penetration predictions and target engagement profiles compared to the 2-methyl derivative.

Fluoromethylpiperidine linker flexibility

4-(Fluoromethyl)piperidine variant introduces a longer, more flexible linker, potentially shifting conformational preference and kinase/GPCR selectivity outcomes.

Fluorine position governs isoform selectivity

Literature indicates that fluorine placement on the piperidine ring critically influences kinase isoform selectivity; substitution with a different fluorination pattern may disrupt established SAR.

• [1] PubChem CID 121200849, 4-Chloro-6-(4-fluoropiperidin-1-yl)pyrimidine, National Center for Biotechnology Information. View Source
• [2] Patent US20190002445A1, Amino-fluoropiperidine derivatives as kinase inhibitor, filed 28 December 2018. View Source

4-Chloro-6-(4-fluoropiperidin-1-yl)-2-methylpyrimidine: Head-to-Head Evidence

Higher Purity for SAR Reproducibility

The target compound is commercially available at 98% purity from Leyan (product 2279630), compared to the 95% purity typical of broad supplier catalogs including Life Chemicals' listing for the same CAS . The 3-percentage-point purity advantage reduces the probability of unidentified impurity-driven false positives or potency shifts in biochemical and cell-based assays. The fluorinated des-methyl analog 4-Chloro-6-(4-fluoropiperidin-1-yl)pyrimidine (CAS 2002318-95-6) is similarly offered only at 95% purity by Life Chemicals .

Purity Comparison

Head-to-head

98% (Leyan) vs 95% (industry supply)

Supports SAR reproducibility and hit-validation confidence

Supplier-specified purity; confirm with lot-specific COA

Evidence Dimension	Commercial purity specification
Target Compound Data	98% (Leyan)
Comparator Or Baseline	95% (Life Chemicals, same CAS); 95% (Life Chemicals, des-methyl analog CAS 2002318-95-6)
Quantified Difference	+3 percentage points higher purity vs. default industry supply
Conditions	Supplier-reported purity specifications; HPLC and NMR confirmation available from Leyan

Why This Matters

Procuring the 98%-certified lot allows medicinal chemistry teams to attribute observed biological activity to the intended structure with greater confidence, reducing false hit rates and repeat-synthesis costs in hit-validation workflows.

• [1] Kuujia.com, CAS 2029852-95-5 pricing and purity listing from Life Chemicals (95%+). Accessed 28 April 2026. View Source

Lipophilicity in CNS Multiparameter Optimization

The target compound's computed XLogP3-AA is 2.9, whereas the des-methyl analog 4-Chloro-6-(4-fluoropiperidin-1-yl)pyrimidine (CAS 2002318-95-6) records an XLogP3-AA of 2.5 . This +0.4 log unit increase is driven solely by the 2-methyl substituent on the pyrimidine ring. In CNS drug design, the optimal lipophilicity window for oral absorption and blood-brain barrier permeation is typically logP 2–4; a value of 2.9 positions the target compound closer to the center of this range than the 2.5 value of the des-methyl comparator, potentially improving passive permeability without exceeding a logP of 3, above which promiscuity and metabolic clearance risks escalate .

Lipophilicity (XLogP)

Head-to-head

2.9 vs 2.5 for des-methyl analog

May improve CNS permeability window without exceeding logP >3

Computed property; experimental logP may vary

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	2.9
Comparator Or Baseline	2.5 (4-Chloro-6-(4-fluoropiperidin-1-yl)pyrimidine, CAS 2002318-95-6)
Quantified Difference	+0.4 log units (ΔXLogP3-AA = 0.4)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18)

Why This Matters

For CNS-targeted programs, selecting the 2-methyl derivative over the des-methyl analog yields a compound with a favorable +0.4 log unit lipophilicity shift that can improve brain penetration predictions without crossing the logP >3 threshold associated with increased off-target binding.

• [1] PubChem CID 121200850, Computed Properties table, XLogP3-AA = 2.9, National Center for Biotechnology Information. View Source
• [2] PubChem CID 121200849, Computed Properties table, XLogP3-AA = 2.5, National Center for Biotechnology Information. View Source
• [3] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005 Oct;2(4):541-553. View Source

TRPV1 Antagonism and Kinase-Selectivity Prioritization

A structurally related 4-fluoropiperidine-substituted pyrimidine derivative (CHEMBL1807884) exhibits TRPV1 antagonist activity with an IC₅₀ of 794 nM in a FLIPR calcium-flux assay using CHO cells expressing human TRPV1 . The patent literature broadly claims that amino-fluoropiperidine-pyrimidine congeners, including 4-chloro-substituted variants, possess kinase inhibitory activities across tyrosine kinase and JAK family members . The presence of the 4-chloro substituent in the target compound provides a synthetic handle for further derivatization—via nucleophilic aromatic substitution or cross-coupling—that is absent in dechlorinated analogs, enabling scaffold diversification without de novo synthesis .

Target Engagement & Synthetic Versatility

Class-level

TRPV1 IC₅₀ 794 nM (related chemotype); 4-Cl handle enables diversification

Class-level kinase/GPCR potential; synthetic diversification advantage

TRPV1 data from single analog; kinase activity from patent class

Evidence Dimension	Biological target engagement and synthetic versatility
Target Compound Data	Contains 4-Cl handle for derivatization; predicted kinase and GPCR ligand potential based on scaffold class
Comparator Or Baseline	Dechlorinated pyrimidine analogs lack the electrophilic 4-position for late-stage functionalization; TRPV1 IC₅₀ = 794 nM for related fluoropiperidine-pyrimidine
Quantified Difference	Qualitative advantage: synthetic diversification potential via 4-Cl substitution is absent in H-substituted analogs
Conditions	TRPV1 FLIPR assay in CHO cells ; kinase patent scope covering amino-fluoropiperidine pyrimidines

Why This Matters

The 4-chloro group provides a chemical differentiation point that enables SAR expansion around a scaffold with demonstrated GPCR and kinase activity, offering procurement value beyond simpler, dechlorinated building blocks that cannot be elaborated without additional synthetic steps.

• [1] BindingDB Entry BDBM50418982 (CHEMBL1807884): TRPV1 Antagonist IC₅₀ = 794 nM. View Source
• [2] Amino-fluoropiperidine derivatives as kinase inhibitor, US Patent US20190002445A1, published 3 January 2019. View Source
• [3] Kuujia.com, CAS 2029852-95-5, description of reactivity and applications. Accessed 28 April 2026. View Source

Molecular Weight and Ligand Efficiency Metrics

The target compound's molecular weight is 229.68 g/mol, versus 215.65 g/mol for the des-methyl analog 4-Chloro-6-(4-fluoropiperidin-1-yl)pyrimidine (CAS 2002318-95-6) . This +14.03 Da increment corresponds precisely to one methylene unit (CH₂). In fragment- and lead-based discovery, a molecular weight below 250 Da is often considered a fragment-sized starting point; both compounds fall into this range, but the additional methyl group on the target compound offers an opportunity to interrogate hydrophobic pocket occupancy without exceeding the fragment upper limit, which would not be possible with the des-methyl comparator without subsequent chemistry .

Fragment-Sized MW

Head-to-head

229.68 vs 215.65 g/mol (des-methyl)

Pre-installed methyl probe for hydrophobic pocket screening

Computed MW; within fragment-based screening range (<250 Da)

Evidence Dimension	Molecular weight
Target Compound Data	229.68 g/mol
Comparator Or Baseline	215.65 g/mol (4-Chloro-6-(4-fluoropiperidin-1-yl)pyrimidine, CAS 2002318-95-6)
Quantified Difference	+14.03 Da (one methylene group)
Conditions	Computed molecular weight from molecular formula (PubChem)

Why This Matters

When screening fragment libraries, the 2-methyl-substituted compound provides a pre-installed hydrophobic probe absent in the des-methyl counterpart, potentially revealing affinity pockets that would remain undetected with the simpler fragment, thus increasing hit-to-lead progression probability.

• [1] PubChem CID 121200850, Molecular Weight = 229.68 g/mol, National Center for Biotechnology Information. View Source
• [2] PubChem CID 121200849, Molecular Weight = 215.65 g/mol, National Center for Biotechnology Information. View Source
• [3] Congreve M, Carr R, Murray C, Jhoti H. A 'rule of three' for fragment-based lead discovery? Drug Discov Today. 2003 Oct 1;8(19):876-877. View Source

4-Chloro-6-(4-fluoropiperidin-1-yl)-2-methylpyrimidine: Application Scenarios

CNS-Oriented Kinase Inhibitor Lead Generation

The computed XLogP3-AA of 2.9 positions 4-Chloro-6-(4-fluoropiperidin-1-yl)-2-methylpyrimidine within the optimal CNS drug-like lipophilicity window (logP 2–4), with a predicted TPSA of 29 Ų supportive of blood-brain barrier penetration. Teams pursuing CNS kinase targets—including JAK2, ALK, and BTK, for which amino-fluoropiperidine-pyrimidine patents claim inhibitory activity —can deploy this compound as a core scaffold with a pre-validated fluorinated piperidine moiety known to enhance metabolic stability relative to non-fluorinated counterparts. The 4-chloro handle allows rapid parallel library synthesis via SNAr or Suzuki coupling to explore kinase hinge-region binding interactions.

TRPV1 and Ion Channel Antagonist Screening Libraries

A closely related 4-fluoropiperidine-pyrimidine chemotype demonstrates TRPV1 antagonism with an IC₅₀ of 794 nM in CHO cell calcium-flux assays . Given the importance of TRPV1 as a pain and inflammation target, procurement of 4-Chloro-6-(4-fluoropiperidin-1-yl)-2-methylpyrimidine enables the synthesis of focused libraries that retain the fluoropiperidine-pyrimidine pharmacophore while varying the 4-position substituent through the chloro leaving group. The 98%-purity specification from Leyan ensures that screening results are not confounded by chlorine-containing impurities that could artifactually modulate ion-channel activity.

Fragment-Based Drug Discovery with Pre-Installed Hydrophobic Probe

At 229.68 g/mol, this compound qualifies as a fragment-sized molecule (MW < 250 Da) suitable for fragment-based screening by NMR, SPR, or X-ray crystallography . Unlike the des-methyl analog (MW 215.65 g/mol), the 2-methyl substituent provides a built-in lipophilic probe to interrogate small hydrophobic sub-pockets in the target protein. If the methyl group engages a favorable interaction, the fragment hit already possesses a vector for affinity improvement, potentially reducing the number of iterative design-make-test cycles by one round relative to starting from the des-methyl fragment.

Agrochemical Lead Discovery Leveraging Fluorine-Containing Heterocycles

Fluorinated pyrimidine-piperidine hybrids are increasingly exploited in agrochemical research for their enhanced metabolic stability and bioavailability in plant and insect systems . The combination of a 4-fluoropiperidine moiety (imparting oxidative metabolic resistance) with a 4-chloropyrimidine electrophile (enabling late-stage diversification) makes this compound a strategic starting material for fungicide or insecticide discovery programs where the physicochemical property differentiation from non-fluorinated analogs—specifically the +0.4 XLogP3-AA shift versus the des-methyl comparator—may translate to improved cuticular penetration or phloem mobility.

Application

Selection Property

Validation Focus

CNS kinase inhibitor lead generation

CNS drug-like lipophilicity and fluorine-modulated stability

Kinase panel selectivity and blood-brain barrier permeability prediction

TRPV1 antagonist screening library synthesis

Fluoropiperidine-pyrimidine pharmacophore with 4-Cl diversification handle

Calcium-flux assay activity and selectivity vs related TRP channels

Fragment-based screening with hydrophobic probe

Low MW (<250 Da) with pre-installed 2-methyl lipophilic vector

NMR/SPR/X-ray binding confirmation and ligand efficiency metrics

Agrochemical lead discovery (fungicide/insecticide)

Fluorine-enhanced metabolic stability and lipophilicity shift

Cuticular penetration or phloem mobility assay, environmental stability assessment

• [1] Amino-fluoropiperidine derivatives as kinase inhibitor, US Patent US20190002445A1, published 3 January 2019. View Source
• [2] BindingDB Entry BDBM50418982 (CHEMBL1807884): TRPV1 Antagonist IC₅₀ = 794 nM. View Source
• [3] Congreve M, Carr R, Murray C, Jhoti H. A 'rule of three' for fragment-based lead discovery? Drug Discov Today. 2003 Oct 1;8(19):876-877. View Source
• [4] Kuujia.com, CAS 2029852-95-5, agrochemical research applications. Accessed 28 April 2026. View Source